N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide

• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• IUPAC Name: N-[2-methoxy-4-(2-methylpropanoylamino)phenyl]pentanamide
• InChI: InChI=1S/C16H24N2O3/c1-5-6-7-15(19)18-13-9-8-12(10-14(13)21-4)17-16(20)11(2)3/h8-11H,5-7H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key: JSEGPZDDFJVATL-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C(C)C)OC

Description

N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide, also known as IBMP-8a, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of the natural plant alkaloid, ibogaine, which has been used traditionally in West Africa as a psychoactive substance. IBMP-8a has been found to have a range of interesting properties, including its ability to modulate the activity of certain neurotransmitters and receptors in the brain. In

Mechanism of Action

N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide acts on a number of different neurotransmitters and receptors in the brain, including the dopamine, serotonin, and opioid receptors. It has been found to modulate the activity of these receptors in a way that can have beneficial effects on various neurological and psychiatric disorders. Additionally, N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has been found to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has been found to have a range of biochemical and physiological effects. It has been shown to modulate the activity of various neurotransmitters and receptors in the brain, which can have beneficial effects on neurological and psychiatric disorders. Additionally, N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases, such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide is its ability to modulate the activity of various neurotransmitters and receptors in the brain. This makes it a potential candidate for the treatment of various neurological and psychiatric disorders. Additionally, N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases, such as cancer and Alzheimer's disease. However, one of the limitations of N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide is its relatively low potency compared to other compounds that have similar effects on neurotransmitters and receptors in the brain.

Future Directions

There are several potential future directions for research on N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide. One area of interest is its potential use in the treatment of addiction. N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has been found to modulate the activity of dopamine receptors in the brain, which are involved in the reward pathway that underlies addiction. Additionally, N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases, such as cancer and Alzheimer's disease. Another potential future direction is the development of more potent derivatives of N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide that may have greater therapeutic potential.

Synthesis Methods

N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide can be synthesized through a series of chemical reactions starting from ibogaine. The first step involves the conversion of ibogaine to noribogaine, which is then further modified to yield the final product. The synthesis method has been optimized over the years to improve the yield and purity of the compound.

Scientific Research Applications

N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has been studied extensively for its potential use in scientific research. One of the key areas of interest is its ability to modulate the activity of certain neurotransmitters and receptors in the brain. This makes it a potential candidate for the treatment of various neurological and psychiatric disorders, such as addiction, depression, and anxiety. N-[4-(isobutyrylamino)-2-methoxyphenyl]pentanamide has also been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases, such as cancer and Alzheimer's disease.